2-((4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H21N5O2S/c1-12-4-5-13(2)16(10-12)21-17(25)11-27-19-23-22-18(24(19)20)14-6-8-15(26-3)9-7-14/h4-10H,11,20H2,1-3H3,(H,21,25)
• InChI Key: JYWDWHXCRXLENX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)OC
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol

Description

2-((4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C19H21N5O2S and its molecular weight is 383.47. The purity is usually 95%.
BenchChem offers high-quality 2-((4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Herbicide Activity

Research has shown the development of specific compounds for studying their metabolism and mode of action through radiosynthesis. For example, studies on chloroacetanilide herbicides and their safeners demonstrate the importance of high specific activity compounds for understanding their biological interactions (Latli & Casida, 1995). These methodologies could be relevant for studying compounds like 2-((4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide, particularly in understanding their environmental impact and degradation.

Antitumor and Analgesic Properties

A different study focused on the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. These findings suggest that structurally complex acetamides can have multiple biological activities, which might be applicable to the compound for exploring potential therapeutic benefits (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Synthesis and Antimicrobial Activities

The development and evaluation of new 1,2,4-triazole derivatives highlight the importance of these compounds in antimicrobial research. These derivatives demonstrate moderate to significant activities against various microbial strains, indicating the potential for compounds with the 1,2,4-triazol-3-yl motif to serve as lead structures in the development of new antimicrobial agents (Bektaş et al., 2007).

Green Synthesis and Intermediate Production

Another study emphasizes the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate in the production of azo disperse dyes. This process, which utilizes a novel catalyst, demonstrates the potential for environmentally friendly synthesis methods that could be applied to the production of related compounds (Zhang Qun-feng, 2008).